N-(3-bromophenyl)-2-[2-(4-fluorobenzylidene)hydrazino]-2-oxoacetamide

• IUPAC Name: N-(3-bromophenyl)-N'-[(E)-(4-fluorophenyl)methylideneamino]oxamide
• InChI: InChI=1S/C15H11BrFN3O2/c16-11-2-1-3-13(8-11)19-14(21)15(22)20-18-9-10-4-6-12(17)7-5-10/h1-9H,(H,19,21)(H,20,22)/b18-9+
• InChI Key: NLNRHWMNJMJRHK-GIJQJNRQSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)NC(=O)C(=O)NN=CC2=CC=C(C=C2)F
• Isomeric SMILES: C1=CC(=CC(=C1)Br)NC(=O)C(=O)N/N=C/C2=CC=C(C=C2)F
• Molecular Formula: C15H11BrFN3O2
• Molecular Weight: 364.17 g/mol

Description

N-(3-bromophenyl)-2-[2-(4-fluorobenzylidene)hydrazino]-2-oxoacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. This compound has shown promising results in different studies, and researchers are exploring its potential uses in different areas.

Mechanism of Action

The mechanism of action of N-(3-bromophenyl)-2-[2-(4-fluorobenzylidene)hydrazino]-2-oxoacetamide is still not fully understood. However, studies have suggested that it works by inhibiting the activity of specific enzymes and proteins, which are crucial for the growth and survival of cancer cells and microorganisms.
Biochemical and Physiological Effects:
N-(3-bromophenyl)-2-[2-(4-fluorobenzylidene)hydrazino]-2-oxoacetamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis in cancer cells, inhibit bacterial and fungal growth, and reduce inflammation. Additionally, this compound has been shown to have low toxicity levels, making it a potentially safe compound for use in various applications.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-bromophenyl)-2-[2-(4-fluorobenzylidene)hydrazino]-2-oxoacetamide in lab experiments include its low toxicity levels, potential applications in various fields, and promising results in different studies. However, the limitations of using this compound include its complex synthesis process, limited availability, and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-(3-bromophenyl)-2-[2-(4-fluorobenzylidene)hydrazino]-2-oxoacetamide. One potential direction is to explore its potential use as a drug candidate for cancer treatment. Additionally, researchers can study the potential use of this compound as an antibacterial and antifungal agent. Further research is also needed to fully understand the mechanism of action of this compound and its potential applications in different fields.

Scientific Research Applications

N-(3-bromophenyl)-2-[2-(4-fluorobenzylidene)hydrazino]-2-oxoacetamide has shown potential applications in various scientific research fields. In medicine, this compound has been studied for its anticancer properties. Studies have shown that it can inhibit the growth of cancer cells by inducing apoptosis and suppressing tumor growth. Additionally, this compound has also been studied for its potential use as an antibacterial and antifungal agent.